Cas no 2388-68-3 (1,2-benzenedimethanethiol)

• Product Name: 1,2-benzenedimethanethiol
• CAS No: 2388-68-3
• MF: C₈H₁₀S₂
• MW: 170.294999599457
• CID: 84281
• PubChem ID: 24858497
• Update Time: 2025-06-21

1,2-benzenedimethanethiol Chemical and Physical Properties

Names and Identifiers

• 1,2-benzenedimethanethiol
• 1,2-Benzenebis(methanethiol)
• 1,2-bis(methylsulfanyl)benzene
• 1,2-bis(methylthio)benzene
• 1,2-Bis(methylthio)benzol
• 1,2-Bismethylmercaptobenzol
• 1,2-Phenylenebis(methanethiol)
• Benzene-1,2-bis(methanethiol)
• o-bis(mercaptomethyl)benzene
• o-C6H4(SeMe)2
• o-C6H4(SMe)2
• o-Phenylenebis(methanethiol)
• SCHEMBL812717
• 1,2-bis(methylsulfanyl)-benzene
• Benzene, 1,2-bis(methylthio)-
• E77596
• 1,2-bis-(methylthio)benzene
• DTXSID90946665
• 1,2-dimethylthiobenzene
• AKOS015889213
• 1, 2-bis(methylsulfanyl)benzene
• KMGHCDZLSCNMDC-UHFFFAOYSA-N
• AS-81179
• o-bis(methyl-thio)benzene
• 2388-68-3

• MDL： MFCD00010017
• Inchi： 1S/C8H10S2/c1-9-7-5-3-4-6-8(7)10-2/h3-6H,1-2H3
• InChI Key： KMGHCDZLSCNMDC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1SC

Computed Properties

• Exact Mass: 170.02200
• Monoisotopic Mass: 170.022392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.1604 (rough estimate)
• Melting Point: 43-45 °C (lit.)
• Boiling Point: 160 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6210 (estimate)
• PSA: 77.60000
• LogP: 2.54620
• Solubility: Not determined

1,2-benzenedimethanethiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,2-benzenedimethanethiol

Comprehensive Overview of 1,2-Benzenedimethanethiol (CAS No. 2388-68-3): Properties, Applications, and Industry Trends

1,2-Benzenedimethanethiol (CAS No. 2388-68-3), also known as o-xylylenedithiol, is a sulfur-containing organic compound with significant relevance in specialty chemistry. Its molecular structure features two thiol (-SH) groups attached to a benzene ring, making it a versatile building block for advanced material synthesis. The compound's unique reactivity profile has garnered attention in fields such as polymer science, nanotechnology, and pharmaceutical intermediates.

Recent advancements in high-performance materials have increased demand for 1,2-benzenedimethanethiol derivatives, particularly in self-assembled monolayers (SAMs) for surface modification. Researchers are exploring its potential in molecular electronics and nanoscale coatings, addressing growing concerns about material durability in extreme environments. The compound's ability to form stable metal-thiolate bonds makes it valuable for catalysis applications and sensor development.

From an environmental perspective, studies focus on green synthesis methods for 2388-68-3, aligning with the industry's shift toward sustainable chemistry. Computational chemistry models now predict optimal reaction conditions, reducing experimental waste. This approach responds to frequent search queries about "eco-friendly thiol production" and "benzenethiol alternatives" in academic databases.

The pharmaceutical industry investigates benzenedimethanethiol scaffolds for drug delivery systems, leveraging their metal-chelating properties. Patent analyses reveal growing interest in thiol-functionalized drug carriers, particularly for targeted therapies. These developments address common search trends regarding "thiol-based biomaterials" and "CAS 2388-68-3 medical applications".

Quality control of 1,2-benzenedimethanethiol requires advanced analytical techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy to verify purity, responding to industry demands for high-purity specialty chemicals. This emphasis on analytical rigor reflects frequent technical queries about "2388-68-3 characterization methods" in scientific forums.

Market analysts note expanding applications in electronic materials, particularly for conductive polymers and semiconductor processing. The compound's thermal stability makes it suitable for high-temperature material synthesis, addressing search trends related to "heat-resistant organic compounds". Manufacturers now offer customized xylylenedithiol formulations to meet specific industrial requirements.

Safety protocols for handling CAS 2388-68-3 emphasize proper ventilation and personal protective equipment, though it doesn't fall under restricted categories. Technical bulletins frequently address questions about "benzenedimethanethiol storage conditions" and "compatibility with common solvents", reflecting practical user concerns.

Emerging research explores photocatalytic applications of 1,2-benzenedimethanethiol complexes, particularly in renewable energy systems. This aligns with global interest in solar energy materials and answers trending queries about "thiol compounds in photovoltaics". The compound's electron-donating characteristics show promise for next-generation energy storage solutions.

Industrial scale-up challenges for 2388-68-3 production have prompted innovations in continuous flow chemistry systems. Process engineers frequently search for "benzenedithiol synthesis optimization" and "large-scale thiol purification", driving technological improvements in manufacturing efficiency.

The regulatory landscape for 1,2-benzenedimethanethiol remains stable, with proper documentation satisfying international chemical inventories. Compliance specialists often investigate "CAS 2388-68-3 regulatory status" and "global shipment requirements", ensuring smooth supply chain operations.